In-Series Analog FP Potency
In a direct head-to-head comparison within the same trisubstituted pyrrolinone series and identical EMSA validation assay conditions, C902 (IC₅₀ = 5 μM) demonstrated superior LIN28–let-7 inhibitory potency compared to the next most active analog C880/PH-39 (IC₅₀ = 6 μM) [1]. This represents a 20% improvement in potency (or a 1.2-fold lower IC₅₀). More substantially, C902 was 2.4-fold more potent than C879/PH-34 (IC₅₀ = 12 μM), and over 20-fold more potent than C885 (IC₅₀ = 30–40 μM), while numerous other analogs in the series (C881, C882, C883, C884, C886, C887, C888, C891) were completely inactive with IC₅₀ values >100 μM [1]. This dose-dependent inhibition in EMSA validates that C902 is the most potent pyrrolinone identified in the original screening campaign, providing a clear quantitative basis for selecting C902 as the reference LIN28–let-7 inhibitor in biochemical assays [1].
| Evidence Dimension | LIN28–let-7 interaction inhibition potency (IC₅₀) |
|---|---|
| Target Compound Data | 5 μM (EMSA) |
| Comparator Or Baseline | C880/PH-39: 6 μM; C879/PH-34: 12 μM; C885: 30–40 μM; C881–C884, C886–C888, C891: >100 μM |
| Quantified Difference | C902 is 1.2× more potent than C880; 2.4× more potent than C879; ≥6× more potent than C885; >20× more potent than inactive analogs (>100 μM) |
| Conditions | Electrophoretic mobility shift assay (EMSA) measuring disruption of LIN28–let-7 interaction; compounds tested in quadruplicate with eight concentrations starting from 60 μM or 30 μM maximum |
Why This Matters
Procurement of C902 rather than lower-potency pyrrolinone analogs enables lower compound consumption in biochemical screening campaigns, reduces vehicle-related artifacts at higher concentrations, and establishes a more sensitive assay window for detecting LIN28–let-7 disruption.
- [1] Borgelt L, Li F, Hommen P, et al. Trisubstituted Pyrrolinones as Small-Molecule Inhibitors Disrupting the Protein–RNA Interaction of LIN28 and Let-7. ACS Med Chem Lett. 2021;12(6):893-898. Table 1. PMID: 34141067. DOI: 10.1021/acsmedchemlett.0c00546 View Source
